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Compound of Interest

Compound Name: Z-Arg-SBzl TFA

Cat. No.: B12395220

Introduction

Z-Arg-SBzl TFA (N-a-Cbz-L-arginine thiobenzyl ester, trifluoroacetate salt) is a chromogenic
substrate primarily used in biochemical assays to measure the enzymatic activity of certain
serine proteases. It is notably a substrate for both bovine and human activated protein C (APC)
[1][2][3]. The cleavage of the thiobenzyl ester bond by the enzyme releases a thiol group, which
can be detected using a thiol-reactive reagent like 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

This document provides a detailed protocol for the preparation of stock and working solutions
of Z-Arg-SBzl TFA for use in research applications. Proper preparation and handling are
crucial for obtaining accurate and reproducible results.

Compound Specifications

All quantitative data regarding Z-Arg-SBzl TFA is summarized in the table below. The
molecular weight for the TFA salt form was calculated for use in molarity-based solution
preparation.
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Parameter

Value

Source | Note

Full Chemical Name

N-a-Cbz-L-arginine thiobenzyl

ester, trifluoroacetate salt

N/A

CAS Number 88253-86-5 [11[2114115]
Molecular Formula (Base) C21H26N403S [2][41[5]
Molecular Weight (Base) 414.52 g/mol [5]
) Calculated (Base MW + TFA
Molecular Weight (TFA Salt) 528.54 g/mol
MW of 114.02 g/mol)
Physical Appearance Solid [2]

Recommended Stock Solvent

DMSO (Dimethyl sulfoxide)

[1]5]

Stock Solution Solubility

> 50 mg/mL in fresh DMSO

(requires sonication)

[1]

Stock Solution Storage

<1 month at-20°Cor<6
months at -80°C

[1]

Experimental Protocols

This section details the step-by-step procedures for preparing a high-concentration stock

solution in DMSO and subsequently diluting it to a final agueous working concentration.

Materials and Equipment

e Z-Arg-SBzl TFA powder

e Anhydrous or newly opened DMSO (Dimethyl sulfoxide)

o Appropriate aqueous buffer (e.g., PBS, Tris, HEPES, pH 7.4)

o Calibrated analytical balance

o \ortex mixer

e Bath sonicator
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o Calibrated micropipettes and sterile tips

« Sterile microcentrifuge tubes or vials

Workflow Diagram

The following diagram illustrates the overall workflow from receiving the powdered compound
to preparing the final working solution for an experiment.
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Solution Preparation Workflow

Start:

Z-Arg-SBz| TFA
(Lyophilized Powder)

Y

1. Weigh Powder
Accurately weigh the
desired mass.

2. Dissolve in DMSO
Add fresh DMSO.
Vortex and sonicate.

Result:
High-Concentration
Stock Solution

Store Stock 3. Dilute to Working Conc.
-20°C (1 month) Dilute stock into
-80°C (6 months) aqueous assay buffer.

Result:
Final AQueous
Working Solution

4. Use Immediately
in Assay

Click to download full resolution via product page

Caption: Workflow for preparing Z-Arg-SBzl TFA solutions.
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Protocol A: Preparation of a 10 mM Stock Solution

o Calculate Required Mass: Use the molecular weight of the TFA salt (528.54 g/mol ) for
accurate molarity calculations. To prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L * 0.001 L * 528.54 g/mol * 1000 mg/g = 5.29 mg

e Weigh Compound: Carefully weigh out 5.29 mg of Z-Arg-SBzl TFA powder using a
calibrated analytical balance and place it into a sterile microcentrifuge tube.

e Dissolve in DMSO: Add 1 mL of fresh, anhydrous DMSO to the tube.[1]

o Ensure Complete Solubilization: Close the tube tightly and vortex thoroughly. To ensure
complete dissolution, place the tube in a bath sonicator for 5-10 minutes.[1][5] Visually
inspect the solution to ensure no solid particulates remain.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots in tightly sealed tubes at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1] Protect from light and moisture.

[1]

Protocol B: Preparation of a 100 yM Working Solution

This part of the protocol describes diluting the 10 mM DMSO stock solution into an aqueous
buffer. The final concentration and buffer composition should be optimized for your specific
experimental setup.

e Determine Required Volumes: Use the dilution equation M1V1 = M2V2 to calculate the
volume of stock solution needed. To prepare 1 mL of a 100 uM working solution from a 10
mM stock:

o Mi1 =10 mM (10,000 puM)
o V1=7?

o Mz =100 pM

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12395220?utm_src=pdf-body
https://www.medchemexpress.com/z-arg-sbzl.html
https://www.medchemexpress.com/z-arg-sbzl.html
https://www.glpbio.com/de/z-arg-sbzl.html
https://www.medchemexpress.com/z-arg-sbzl.html
https://www.medchemexpress.com/z-arg-sbzl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o V2=1mL (1000 pL)
o Vi=(M2*Vz)/M1= (100 pM * 1000 pL) / 10,000 puM = 10 pL

e Prepare Dilution: In a new sterile tube, add 990 pL of your desired pre-chilled aqueous assay
buffer (e.g., PBS, pH 7.4).

e Add Stock Solution: Add 10 pL of the 10 mM Z-Arg-SBzl TFA stock solution to the buffer.

e Mix and Use: Vortex the tube gently to ensure homogeneity. The working solution is now
ready for immediate use in your assay.

Important Considerations

o Solvent Effects: The final concentration of DMSO in the working solution should be kept to a
minimum (typically < 1%, and ideally < 0.1%) as it can inhibit enzyme activity. Always include
a vehicle control (buffer + equivalent amount of DMSO) in your experiments.

o Hygroscopicity: DMSO is hygroscopic. The presence of water can significantly decrease the
solubility of the compound.[1] Always use newly opened or properly stored anhydrous
DMSO.

« Stability in AqQueous Solution: Thioester substrates can be unstable in aqueous solutions
over time. It is strongly recommended to prepare the final working solution fresh on the day
of the experiment and use it promptly.

o Safety: Handle Z-Arg-SBzl TFA and DMSO in accordance with standard laboratory safety
procedures. Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Work in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/z-arg-sbzl.html
https://www.apexbt.com/z-arg-sbzl-acetate-ba4965.html
https://www.medchemexpress.com/z-arg-sbzl-tfa.html
https://www.glpbio.com/fr/z-arg-sbzl.html
https://www.glpbio.com/de/z-arg-sbzl.html
https://www.benchchem.com/product/b12395220#how-to-prepare-z-arg-sbzl-tfa-working-solution
https://www.benchchem.com/product/b12395220#how-to-prepare-z-arg-sbzl-tfa-working-solution
https://www.benchchem.com/product/b12395220#how-to-prepare-z-arg-sbzl-tfa-working-solution
https://www.benchchem.com/product/b12395220#how-to-prepare-z-arg-sbzl-tfa-working-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

